Cas no 877648-95-8 (4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzene-1-sulfonamide
• CAS No: 877648-95-8
• MF: C₂₃H₂₆FN₃O₄S
• MW: 459.533648014069
• CID: 5776382
• PubChem ID: 22584313
• Update Time: 2025-06-24

4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzene-1-sulfonamide
• 877648-95-8
• CCG-195716
• AKOS021660631
• SR-01000913286-1
• 4-fluoro-N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzenesulfonamide
• SR-01000913286
• 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• AKOS002056402
• F2504-0611
• Benzenesulfonamide, 4-fluoro-N-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-
• 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzene-1-sulfonamide

• Inchi： 1S/C23H26FN3O4S/c1-30-20-8-6-19(7-9-20)26-12-14-27(15-13-26)22(23-3-2-16-31-23)17-25-32(28,29)21-10-4-18(24)5-11-21/h2-11,16,22,25H,12-15,17H2,1H3
• InChI Key： MXJSCPQPCDPKBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC(C1=CC=CO1)N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 459.16280565g/mol
• Monoisotopic Mass: 459.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 598.2±60.0 °C(Predicted)
• pka: 10.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-fluoro-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylbenzene-1-sulfonamide

4-Fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide (CAS No 877648-95-8): A Comprehensive Overview

The compound 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide, identified by the CAS registry number 877648-95-8, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a benzenesulfonamide core, a fluorine substituent, and a complex side chain incorporating a piperazine ring and a furan moiety. These structural elements contribute to its intriguing pharmacological properties and make it a subject of interest for researchers in drug discovery and development.

Recent studies have highlighted the importance of benzenesulfonamides as scaffolds for various therapeutic agents. The presence of the sulfonamide group in this compound is particularly noteworthy, as it is known to enhance bioavailability and improve the pharmacokinetic profile of drugs. Furthermore, the fluorine atom at the para position of the benzene ring introduces electronic effects that can modulate the compound's interaction with biological targets. This makes 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide a promising candidate for targeting specific receptors or enzymes in diseases such as cancer, inflammation, or neurodegenerative disorders.

The piperazine ring within the molecule is another key structural feature. Piperazines are well-known for their ability to form hydrogen bonds and act as rigid structures that can stabilize interactions with protein targets. In this compound, the piperazine is substituted with a 4-methoxyphenyl group, which adds both steric bulk and electronic diversity to the molecule. The methoxy group, being an electron-donating substituent, can influence the overall electronic properties of the piperazine ring and potentially enhance its binding affinity to certain biological targets.

Additionally, the furan moiety attached to the piperazine ring introduces aromaticity and conjugation into the molecule. Furan derivatives are often associated with antioxidant properties and can play a role in modulating redox-sensitive pathways. This makes 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzenesulfonamide an interesting candidate for exploring its potential in treating oxidative stress-related diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the unique combination of structural motifs in CAS No 877648-95-8 allows it to bind effectively to various therapeutic targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Such findings underscore its potential as a lead compound in drug design programs aimed at developing novel therapeutics.

In conclusion, 4-fluoro-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yli